1-(4-(2-Thiazolyl)benzoyl)-4-piperidone ethylene ketal

• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-[4-(1,3-thiazol-2-yl)phenyl]methanone
• InChI: InChI=1S/C17H18N2O3S/c20-16(19-8-5-17(6-9-19)21-10-11-22-17)14-3-1-13(2-4-14)15-18-7-12-23-15/h1-4,7,12H,5-6,8-11H2
• InChI Key: FMSWQZWSHKCPQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)C3=CC=C(C=C3)C4=NC=CS4

Description

1-(4-(2-Thiazolyl)benzoyl)-4-piperidone ethylene ketal is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(4-bromobenzoyl)-4-piperidone ethylene ketal (652 mg, 2 mmol) and trimethyl-2-thiazolylstannane (595 mg, 2.4 mmol) in degassed toluene was heated at reflux with tetrakis(triphenylphosphine)palladium(0) (200 mg, 0.17 mmol) for 16 h. The mixture was cooled, filtered through celite and evaporated. The residue was purified by flash chromatography on silica eluting with 50% ethyl acetate/hexane to yield a white solid (480 mg), MS (+CI) 331 [(M+H)+].